5-[(2S)-4-[(tert-Butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid

• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol
• IUPAC Name: 5-[(2S)-2-methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H23N3O4/c1-11-10-18(15(22)23-16(2,3)4)5-6-19(11)13-7-12(14(20)21)8-17-9-13/h7-9,11H,5-6,10H2,1-4H3,(H,20,21)/t11-/m0/s1
• InChI Key: PREROPCDLHJLBD-NSHDSACASA-N
• Isomeric SMILES: C[C@H]1CN(CCN1C2=CN=CC(=C2)C(=O)O)C(=O)OC(C)(C)C
• Canonical SMILES: CC1CN(CCN1C2=CN=CC(=C2)C(=O)O)C(=O)OC(C)(C)C

Description

This compound is a pyridine-3-carboxylic acid derivative featuring a (2S)-4-(tert-butoxycarbonyl)-2-methylpiperazinyl substituent at the 5-position of the pyridine ring. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the piperazine amine, enhancing stability during synthesis while enabling deprotection under acidic conditions for further functionalization.

Preparation Methods

Piperazine Core Preparation

The (2S)-2-methylpiperazine moiety is synthesized via stereoselective methods. As demonstrated in Scheme 1 of, 15 ((2S)-3-(2-methylpiperazine-1-yl)phenol) is coupled with tert-butoxycarbonyl (Boc)-protected amino acids using (benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) in tetrahydrofuran (THF) with triethylamine. Subsequent borane-mediated reduction and Boc deprotection with hydrochloric acid yield the free piperazine intermediate 16 .

Pyridine Carboxylic Acid Functionalization

The pyridine-3-carboxylic acid component is prepared via nucleophilic aromatic substitution (NAS) or ester hydrolysis. In, 5-hydroxypyridine-2-carboxylic acid is esterified to 8 , alkylated via Mitsunobu reaction, and hydrolyzed to 9 (Chart 2). For the target compound, a similar approach would involve NAS at the 5-position of pyridine-3-carboxylic acid with a suitable leaving group (e.g., fluorine).

Coupling Strategies

The final assembly employs condensation reactions:

• Amide Coupling : The Boc-protected piperazine 16 is coupled with activated pyridine-3-carboxylic acid derivatives using coupling agents like BOP or HBTU (Chart 2,).
• Deprotection : Final Boc removal, if required, is achieved with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).

Data Analysis

Step	Reagents/Conditions	Yield (%)	Source
Piperazine Synthesis	BOP, THF, triethylamine, BH₃- THF, HCl	60–75
Pyridine Alkylation	Mitsunobu (DIAD, PPh₃), LiOH hydrolysis	70–85
Final Coupling	HBTU, DIPEA, DMF	50–65

Chemical Reactions Analysis

Types of Reactions

5-[(2S)-4-[(tert-Butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can participate in nucleophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

5-[(2S)-4-[(tert-Butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: It may be used in the production of specialty chemicals or as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 5-[(2S)-4-[(tert-Butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structurally related compounds share key features such as Boc-protected amines, heterocyclic cores, or carboxylic acid functionalities. Below is a detailed comparison based on molecular structure, functional groups, and synthetic relevance.

Structural Analogues with Boc-Protected Piperazine/Piperidine Moieties

Compound A : (3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic Acid

• Core Structure : Piperidine ring (vs. pyridine in the target compound).
• Substituents : Boc group at N1, phenyl group at C4, carboxylic acid at C3.
• Molecular Formula: C₁₇H₂₃NO₄ (MW: 305.37 g/mol).
• The phenyl group introduces hydrophobicity, contrasting with the pyridine’s polar nitrogen .

Compound B : tert-Butyl 4-{[5-(4-Chlorophenyl)-1-(4-Fluorophenyl)-1H-pyrazol-3-yl]carbonyl}-piperazine-1-carboxylate

• Core Structure : Pyrazole-piperazine hybrid.
• Substituents : Boc-protected piperazine, 4-chlorophenyl, and 4-fluorophenyl groups.
• Key Differences : The pyrazole core replaces pyridine, and halogenated aryl groups enhance lipophilicity. This structure is tailored for crystallography studies, as evidenced by single-crystal X-ray data .

Pyridine-Based Analogues with Carboxylic Acid Functionality

Compound C : 5-[(2-Azidoethyl)sulfamoyl]pyridine-3-carboxylic Acid

• Core Structure : Pyridine-3-carboxylic acid.
• Substituents : Azidoethyl-sulfamoyl group at C5 (vs. Boc-piperazinyl in the target compound).
• Key Differences : The sulfamoyl-azide moiety introduces click-chemistry compatibility but lacks the chiral Boc-piperazine’s stereochemical complexity .

Compound D : 4-{[(tert-Butoxy)carbonyl]amino}-3,3-dimethyloxane-4-carboxylic Acid

• Core Structure : Oxane (tetrahydropyran) ring.
• Substituents: Boc-protected amino group and carboxylic acid.
• Key Differences : The oxane ring’s conformational flexibility contrasts with the pyridine’s planar structure, impacting molecular interactions in drug design .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Boc Group	Carboxylic Acid Position	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	Pyridine	Yes	C3	~350 (estimated)	Chiral 2-methylpiperazinyl, S-config	-
(3S,4R)-1-Boc-4-phenylpiperidine-3-carboxylic Acid	Piperidine	Yes	C3	305.37	Phenyl substituent, saturated ring
5-[(2-Azidoethyl)sulfamoyl]pyridine-3-carboxylic Acid	Pyridine	No	C3	~285 (estimated)	Azide-functionalized sulfamoyl
tert-Butyl Boc-piperazine-pyrazole carboxylate	Pyrazole-Piperazine	Yes	N/A	~450 (estimated)	Halogenated aryl groups, X-ray studied

Key Research Findings and Implications

Stereochemical Influence: The (2S)-methylpiperazine in the target compound may enhance receptor selectivity compared to non-chiral analogues like Compound C, which lack stereocenters .

Boc Group Utility : Compounds with Boc protection (e.g., Target Compound, Compound A, D) show improved synthetic versatility, enabling controlled deprotection for further modifications .

Solubility and Bioavailability : Pyridine-based compounds (Target, Compound C) exhibit higher aqueous solubility than piperidine/oxane derivatives (Compound A, D) due to aromatic nitrogen’s polarity .

Biological Activity

5-[(2S)-4-[(tert-Butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antiviral and anticancer research. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Structural Overview

The compound features a piperazine ring connected to a pyridine moiety and a carboxylic acid functional group. The tert-butoxycarbonyl (Boc) group is crucial for protecting the amine during synthesis, enhancing the compound's stability and facilitating further modifications. Its molecular formula is $C_{16}H_{23}N_{3}O_{4}$ with a molecular weight of 321.37 g/mol .

The biological activity of 5-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid primarily involves its interaction with specific molecular targets, such as enzymes and receptors. The compound's ability to bind to these targets can alter their activity, leading to various biological effects. The exact pathways depend on the specific application and target involved .

Antiviral Activity

Research indicates that compounds with similar structural features exhibit antiviral properties against several pathogens, including the hepatitis C virus. The piperazine ring enhances bioactivity by facilitating interactions with biological receptors .

Anticancer Properties

Preliminary studies suggest that 5-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid may also possess anticancer properties. Compounds derived from similar scaffolds have shown efficacy in inhibiting tumor growth in various cancer models .

Comparative Analysis with Similar Compounds

To better understand the unique properties of this compound, a comparison with structurally similar compounds is beneficial:

Compound Name	Structure Overview	Biological Activity
2-(4-Methylpiperazin-1-yl)pyridine-3-carboxylic acid	Similar piperazine and pyridine structure	Antidepressant properties
4-(tert-butoxycarbonyl)-2-methylpiperazine	Contains similar piperazine moiety	Used as an intermediate in drug synthesis
5-(2-Methylpiperazin-1-yl)pyridine derivatives	Variations in substituents on the pyridine ring	Antiviral activity against hepatitis C

This table illustrates how the unique combination of functional groups in 5-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid may lead to distinct biological interactions compared to other compounds.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Antiviral Research : A study highlighted the potential of similar piperazine-containing compounds in targeting viral infections, suggesting that modifications to the structure could enhance efficacy against specific viral strains .
• Cancer Studies : In vitro assays demonstrated that derivatives of this compound inhibited cancer cell proliferation, showcasing its potential as a therapeutic agent for cancer treatment .
• Kinase Inhibition : Research indicated that structurally related compounds effectively inhibited key kinases involved in cancer progression, supporting further investigation into the kinase-inhibitory potential of 5-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]pyridine-3-carboxylic acid .